N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide

• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide
• InChI: InChI=1S/C24H31N3O3/c1-3-5-23(28)27-16-14-26(15-17-27)21-10-8-20(9-11-21)25-24(29)19-6-12-22(13-7-19)30-18-4-2/h6-13H,3-5,14-18H2,1-2H3,(H,25,29)
• InChI Key: ZKYALCZGDFQRQD-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OCCC

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide, also known as BPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPPB belongs to the family of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide is not fully understood. However, it is believed to act as a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel. This channel is involved in the transmission of pain signals and is believed to play a role in the development of inflammatory pain.
Biochemical and Physiological Effects
N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide has also been shown to reduce the activation of microglia, which are cells in the central nervous system that play a role in the development of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide is that it has a high degree of selectivity for the TRPV1 channel, which reduces the potential for off-target effects. However, one limitation of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide is that it has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide. One area of interest is the development of novel formulations of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide that improve its solubility and bioavailability. Another area of interest is the exploration of the potential use of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide in the treatment of other inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide involves the reaction of 4-propoxybenzamide with 4-(4-butanoylpiperazin-1-yl)aniline in the presence of a catalyst. The resulting product is then purified through several steps to obtain pure N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide. This method has been optimized to yield high purity and high yield of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have a potent analgesic effect in animal models of pain. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide has also been studied for its potential use in the treatment of anxiety and depression. In addition, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-4-propoxybenzamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.